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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core of Neogen's genomic solutions for livestock,

offering a comprehensive overview for researchers, scientists, and professionals in drug

development. Delving into the technology, data presentation, and experimental underpinnings

of these tools, this document aims to provide a deeper understanding of their application in

advancing animal genetics and health.

Introduction to Neogen's Livestock Genomics
Neogen is a prominent provider of genomic services to the global livestock industry.[1] Their

solutions are designed to aid producers in making more informed selection, breeding, and

management decisions to enhance the quality and efficiency of their herds.[2] The core of their

offering revolves around two main product lines: Igenity® profiles, which provide genetic merit

predictions for a variety of traits, and GeneSeek® Genomic Profiler™ (GGP) arrays, which are

high-density SNP chips used for genotyping.[2][3] These tools are utilized across beef and

dairy cattle, swine, and sheep to unlock the genetic potential of each animal.[2]

The genomic profiles developed by Neogen allow for the strategic selection of cattle that align

with specific operational and environmental goals. This is achieved by providing tangible results

that help differentiate the value of cattle and facilitate improvement with each generation. By

identifying the genetic potential for key traits, from calving ease to carcass weight, producers

can reduce uncertainty and mitigate risks in their operations.
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Core Technologies: SNP Genotyping Arrays
Neogen's genomic solutions are built upon Single Nucleotide Polymorphism (SNP) genotyping

technology. They partner with Illumina, a leader in sequencing and array technology, to offer a

range of GeneSeek Genomic Profiler (GGP) arrays. These arrays are customized for various

livestock species and leverage Illumina's Infinium® array technology with GeneSeek's custom

content to enable accurate genotyping for selection and breeding.

The GGP arrays are developed by leading agricultural researchers and utilize thousands of

industry-validated SNP markers. These specialty whole-genome arrays are designed for a

variety of applications including SNP profiling, marker-assisted selection, disease diagnostics,

and identity management.

Data Presentation: Quantitative Trait Information
Neogen's Igenity® profiles report on a wide array of economically important traits. The results

are often presented as a simple 1 to 10 score, making them easy to interpret for producers. A

higher score generally indicates a higher genetic potential for that specific trait, although for

some traits, a lower score may be more desirable. This scoring system allows for the

straightforward ranking of animals based on their genetic merit for various maternal,

performance, and carcass traits.

Below are tables summarizing the key traits evaluated by some of Neogen's flagship genomic

profiles for beef and dairy cattle.

Igenity® Beef Profile Traits
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Trait Category Trait Name Description

Maternal Birth Weight (BW)

Predicts the variation in birth

weight a heifer or bull will pass

to its offspring.

Calving Ease Direct (CED)

Percentage of unassisted

births, indicating the probability

a calf will be born unassisted

out of a first-calf heifer.

Calving Ease Maternal (CEM)

The probability a first-calf

heifer will calve unassisted,

considering all genetic factors.

Stayability (STAY)

The chance a heifer will remain

in the herd as a productive

cow until at least six years of

age.

Heifer Pregnancy (HPG)

A heifer's potential to conceive

during the breeding season

relative to other heifers.

Docility (DOC)

The animal's genetic potential

to be calm or have calm

offspring.

Milk (M)

Expressed as pounds of calf

weaning weight affected by the

milk production of a calf's dam.

Performance Residual Feed Intake (RFI)

An indicator of feed efficiency;

the difference in daily feed

consumption to achieve the

same level of daily gain.

Average Daily Gain (ADG)

Identifies an animal's genetic

potential for post-weaning

growth.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8528818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weaning Weight (WW)
Predicts the difference in 205-

day weight.

Scrotal Circumference (SC)
An indicator of fertility in

replacement females.

Yearling Weight (YW)
Predicts the difference in 365-

day weight.

Carcass Tenderness (TEND)

Genetic potential for carcass

tenderness as measured by

the Warner-Bratzler Shear

Force test.

Marbling (MARB)

Predicts the genetic potential

for the amount of intramuscular

fat.

Ribeye Area (REA)

Predicts the genetic potential

for the size of the ribeye

muscle.

Fat Thickness (FAT)
Predicts the genetic potential

for the amount of external fat.

Hot Carcass Weight (HCW)

Predicts the genetic potential

for the weight of the carcass

after slaughter.

Igenity® Dairy Profile Traits (Igenity® Basic)
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Trait Category Trait Name Description

Health & Fertility Productive Life

Predicts the length of time a

cow will remain productive in

the herd.

Fertility

An animal's potential for

fertility, measured in pregnancy

rate.

Somatic Cell Score (SCS)
An indicator of the potential for

mastitis.

Conformation Dairy Form

Related to productive life, with

lower dairy form being

associated with less

susceptibility to metabolic and

reproductive problems.

Production Milk Yield
Genetic potential for the

volume of milk produced.

Fat
Genetic potential for the

amount of fat in the milk.

Fat (%)
Genetic potential for the

percentage of fat in the milk.

Protein
Genetic potential for the

amount of protein in the milk.

Protein (%)

Genetic potential for the

percentage of protein in the

milk.

Milk Proteins Kappa Casein
A milk protein variant important

for cheese production.

Beta Casein
Includes variants such as A1

and A2.

Beta Lactoglobulin A major whey protein in milk.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8528818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recessive Traits BLAD
Bovine Leukocyte Adhesion

Deficiency.

DUMPS
Deficiency of Uridine

Monophosphate Synthase.

Experimental Protocols
While Neogen does not publicly provide detailed, step-by-step laboratory protocols for their

proprietary genomic solutions, a general workflow can be compiled from their documentation

and peer-reviewed research that has utilized their products.

Sample Collection and Submission
Neogen provides guidelines for the collection of various sample types for DNA analysis. The

quality of the DNA testing starts with the quality of the sample.

Tissue Sampling Units (TSUs): A common method for collecting a tissue sample from the ear

of an animal.

Blood Samples: Can be collected on specialized blood cards or in EDTA tubes.

Hair Samples: Hair follicles are a source of DNA.

Semen Samples: Can also be used for DNA extraction.

Samples are submitted to Neogen's laboratories with a completed submission form that

includes animal identification information.

DNA Extraction and Genotyping
Upon receipt at the laboratory, DNA is extracted from the submitted samples. The extracted

DNA is then genotyped using one of Neogen's GeneSeek® Genomic Profiler™ (GGP) arrays

on an Illumina platform.

A peer-reviewed study utilizing the GeneSeek Genomic Profiler (GGP) Bos indicus 50K panel

provides insight into a typical genotyping and quality control protocol:
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Genotyping: Genomic DNA is genotyped using the specified GGP SNP panel.

Genotype Calling: Genotype calling is performed using software such as GenomeStudio,

with a GenCall Score threshold of 0.15 or greater.

SNP Quality Control: SNPs are typically excluded from analysis based on the following

criteria:

Unknown genomic position.

Monomorphic (no variation).

Minor Allele Frequency (MAF) below a certain threshold (e.g., < 0.05).

Location on sex chromosomes.

Call rate below a certain threshold (e.g., < 95%).

Significant deviation from Hardy-Weinberg equilibrium (e.g., p ≤ 10⁻⁶).

Data Analysis and Interpretation
The raw genotype data from the SNP arrays undergoes a bioinformatics pipeline to generate

the final genomic predictions and trait scores. While the specifics of Neogen's proprietary

algorithms are not public, the general process involves several key steps.

Imputation
For lower-density SNP panels, imputation is used to infer the genotypes of a larger number of

SNPs that are present on higher-density panels. This process increases the amount of

genomic information available for each animal. The GeneSeek Genomic Profiler (GGP) chips

are designed to have additional SNPs to improve imputation accuracy. For example, the GGP

Bovine 100K has an average imputation accuracy to the Illumina Bovine HD of >99.5% in both

Angus and Holstein animals.

Genomic Prediction
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Genomic predictions for various traits are calculated using statistical models that relate the

SNP genotypes to the observed phenotypes in a large reference population. These models

estimate the effect of each SNP on a given trait. The sum of these effects for an individual

animal provides its genomic estimated breeding value (GEBV).

Conversion to Igenity® Scores
The calculated GEBVs are then converted into the user-friendly 1 to 10 Igenity® scores. This

scoring system provides a simplified way to compare the genetic merit of different animals

within a population.

Visualizing Workflows and Pathways
To better illustrate the processes involved in Neogen's genomic solutions, the following

diagrams have been created using the Graphviz DOT language.

Experimental and Data Analysis Workflow

Sample Collection & Submission Laboratory Analysis Bioinformatics & Data Analysis Reporting

Sample Collection
(TSU, Blood, Hair, Semen)

Sample Submission
with Animal ID DNA Extraction SNP Genotyping

(GeneSeek GGP Array) Genotype Quality Control Genotype Imputation Genomic Prediction
(GEBV Calculation)

Conversion to
Igenity® Scores (1-10)

Customer Report
(Trait Scores & Indexes)

Click to download full resolution via product page

Caption: A high-level overview of the workflow from sample collection to the final genomic

report.

Logical Relationship of Genomic Data Components

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b8528818?utm_src=pdf-body
https://www.benchchem.com/product/b8528818?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8528818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Raw Genotype Data
(SNP Array Output)

Quality Controlled
Genotypes

Filtering

Imputed High-Density
Genotypes

Imputation

Genomic Estimated
Breeding Values (GEBVs)

Prediction Models

Igenity® Scores
(1-10)

Scaling

Selection Indexes
(e.g., Maternal, Terminal)

Weighting

Click to download full resolution via product page

Caption: The logical progression and relationship between different forms of genomic data.
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Example Signaling Pathway: Metabolic Pathways
Associated with Beef Tenderness
Based on a study that integrated genomic and metabolomic data in Nellore cattle, it is possible

to visualize some of the metabolic pathways associated with genetic selection for meat

tenderness. The study identified associations between specific SNPs and metabolites,

suggesting that genetic selection for tenderness can influence metabolic profiles.

In the group of animals with favorable genetics for tenderness, there was an enrichment of the

phenylalanine, tyrosine, and tryptophan biosynthesis pathway, and the phenylalanine

metabolism pathway. In contrast, the group with unfavorable genetics for tenderness showed

enrichment in the alanine, aspartate, and glutamate metabolism pathway, and the glyoxylate

and dicarboxylate metabolism pathway.

Favorable Tenderness Genetics Unfavorable Tenderness Genetics

Favorable SNPs

Metabolites
(e.g., Phenylalanine, Tyrosine, Succinate)

Phenylalanine, Tyrosine,
Tryptophan Biosynthesis Phenylalanine Metabolism

Unfavorable SNPs

Metabolites
(e.g., Pyruvate, Creatinine, Glutamine)

Alanine, Aspartate,
Glutamate Metabolism

Glyoxylate &
Dicarboxylate Metabolism

Click to download full resolution via product page

Caption: Metabolic pathways associated with genetic merit for beef tenderness.

Conclusion
Neogen's genomic solutions provide a powerful suite of tools for the modern livestock industry.

By leveraging advanced SNP genotyping technologies, they offer valuable insights into the
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genetic merit of individual animals for a wide range of economically important traits. While the

proprietary nature of their specific experimental protocols and data analysis pipelines limits a

full, in-depth technical disclosure, this guide has synthesized the available information from

public sources and peer-reviewed research to provide a comprehensive overview for the

scientific community. The continued advancement and application of these genomic

technologies hold significant promise for accelerating genetic progress, improving animal

health and welfare, and enhancing the sustainability of livestock production.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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